![molecular formula C17H14BrN3O4 B5602486 methyl 4-{2-[[(4-bromophenyl)amino](oxo)acetyl]carbonohydrazonoyl}benzoate](/img/structure/B5602486.png)
methyl 4-{2-[[(4-bromophenyl)amino](oxo)acetyl]carbonohydrazonoyl}benzoate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis Analysis
The synthesis of related compounds involves multi-step processes starting from basic esters or benzoates, employing reactions with various reagents to introduce functional groups necessary for further transformation into heterocyclic systems. For instance, compounds have been synthesized from acetoacetic esters, used as reagents for the preparation of N3-protected 3-amino-4H-pyrido[1,2-a]pyrimidin-4-ones, among others, through removal of protecting groups by various methods (Selič, Grdadolnik, & Stanovnik, 1997).
Molecular Structure Analysis
The molecular structure of related compounds, such as methyl 4-(fluorocarbonyl)benzoate, shows planar phenylfluorocarbonyl groups with certain rotations, indicating the structural complexity and the potential for diverse chemical behavior. The crystal structures provide insights into the conformation and arrangement, crucial for understanding the chemical reactivity and interactions of such compounds (Burns & Hagaman, 1993).
Chemical Reactions and Properties
The chemical reactivity of similar compounds is characterized by their participation in various reactions leading to the formation of heterocyclic systems. For example, methyl 3-((6-methoxy-1,4-dihydroindeno[1,2-c]pyrazol-3-yl)amino)benzoate has shown promising antiproliferative activity, indicating its potential in medicinal chemistry (Minegishi et al., 2015).
Physical Properties Analysis
The physical properties of these compounds, including their crystalline structures, provide valuable information on their stability, solubility, and potential applications. The study of crystal structures, such as those of methyl 4-((E)-2-{3-[(3-{(E)-2-[4-(methoxycarbonyl)phenyl]-1-diazenyl}-5, 5-dimethyl hexahydro-1-pyrimidinyl)methyl]-5, 5- dimethylhexahydro-1- pyrimidinyl}-1- diazenyl) benzoate, reveals the arrangement and orientation of molecules, affecting their chemical behavior and interaction capabilities (Moser, Bertolasi, & Vaughan, 2005).
Chemical Properties Analysis
The chemical properties are closely related to the structure and reactivity of the compound, influencing its potential for forming heterocyclic systems and engaging in diverse chemical reactions. The ability to undergo transformations through reactions with N- and C-nucleophiles to yield heterocyclic systems highlights the compound's versatility and potential in synthetic chemistry (Selič & Stanovnik, 1997).
The exploration of methyl 4-{2-[(4-bromophenyl)aminoacetyl]carbonohydrazonoyl}benzoate and related compounds provides valuable insights into their synthesis, structure, and properties, laying the groundwork for further research and potential applications in various fields of chemistry.
properties
IUPAC Name |
methyl 4-[(E)-[[2-(4-bromoanilino)-2-oxoacetyl]hydrazinylidene]methyl]benzoate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H14BrN3O4/c1-25-17(24)12-4-2-11(3-5-12)10-19-21-16(23)15(22)20-14-8-6-13(18)7-9-14/h2-10H,1H3,(H,20,22)(H,21,23)/b19-10+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LVUJMJDYJRLDSJ-VXLYETTFSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=CC=C(C=C1)C=NNC(=O)C(=O)NC2=CC=C(C=C2)Br |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
COC(=O)C1=CC=C(C=C1)/C=N/NC(=O)C(=O)NC2=CC=C(C=C2)Br |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H14BrN3O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
404.2 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.